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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for
Texas Red™ powder, a fluorescent dye commonly used in histology, fluorescence microscopy,
and other biological research applications. Due to its potential hazards as a fine chemical
powder, strict adherence to safety protocols is crucial to ensure the well-being of laboratory
personnel and to prevent contamination.

Chemical and Physical Properties

Texas Red™, chemically known as Sulfornodamine 101 acid chloride, is a dark purple, water-
soluble powder.[1] It is a red-emitting fluorescent dye with an excitation maximum at
approximately 595 nm and an emission maximum at around 615 nm.[2][3] While specific
guantitative toxicity data such as Permissible Exposure Limits (PELs) or LD50 values are not
readily available in published safety data sheets, the compound is classified with hazard
statements indicating it may be toxic if swallowed, harmful if inhaled, and is suspected of
causing cancer.
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Hazard Identification and Risk Assessment

The primary hazards associated with Texas Red™ powder are inhalation of airborne particles,

and skin and eye contact. As with many fine chemical powders, there is a potential for

respiratory irritation and sensitization.[4] The GHS classification from one source indicates

potential for acute oral toxicity, acute inhalation toxicity, and carcinogenicity. A thorough risk

assessment should be conducted before handling this substance, considering the quantity of

powder being used and the specific laboratory procedures involved.

Personal Protective Equipment (PPE)

The consistent and correct use of appropriate PPE is the first line of defense against exposure

to Texas Red™ powder.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects against airborne
powder and potential splashes

of solutions.

Hand Protection

Nitrile or other chemically

resistant gloves.

Prevents skin contact. Double
gloving is recommended when

handling the powder.

Body Protection

A laboratory coat or a
disposable, fluid-resistant

gown with long sleeves.

Protects skin and personal

clothing from contamination.

Respiratory Protection

An N95 or higher-rated

respirator.

Essential when handling the
powder outside of a certified
containment device to prevent

inhalation.

Safe Handling and Experimental Protocols

Adherence to a strict operational plan is vital for the safe handling of Texas Red™ powder.

Preparation and Weighing
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o Containment: All manipulations of Texas Red™ powder, especially weighing, must be
performed within a certified chemical fume hood or a containment ventilated enclosure
(CVE) to prevent the generation and dispersal of airborne particles.[1]

e Minimize Dust: Handle the powder carefully with a spatula to avoid generating dust. Close
the container tightly immediately after use.

o Work Surface: It is advisable to surround the weighing area with wetted paper towels to help
contain any minor spills and facilitate cleanup.

Dissolving the Powder

e Solvent Addition: Add the solvent to the powder slowly and carefully to prevent splashing.

o Agitation: If required, use a vortex mixer or sonicator to aid dissolution within a contained
environment.

Post-Handling Procedures

o Decontamination: Thoroughly clean the work area and any equipment used.
e Glove Removal: Remove and dispose of gloves properly.

» Hand Washing: Wash hands thoroughly with soap and water after handling the powder, even
if gloves were worn.

Storage and Disposal

Proper storage and disposal are critical to prevent accidental exposure and environmental
contamination.

Storage

o Container: Keep the Texas Red™ powder container tightly closed.
e Location: Store in a dry, cool, and well-ventilated place.

» Light: Protect the material from long-term exposure to light.
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Disposal

o Waste Classification: Unused Texas Red™ powder and any materials contaminated with it
should be treated as hazardous chemical waste.

e Regulations: Dispose of all waste in accordance with local, state, and federal regulations. Do
not allow the product to reach groundwater, water courses, or sewage systems.

o Contaminated Materials: All personal protective equipment (gloves, gowns, etc.) and labware
that has come into contact with the powder must be disposed of as hazardous waste in a
designated, labeled container.

Emergency Procedures
Accidental Spills

In the event of a spill, evacuate the area and prevent others from entering. Use appropriate
protective equipment to clean up the spilled substance. For a powder spill, cover it with a
plastic sheet or tarp to minimize spreading. Carefully sweep or vacuum the powder into a
designated hazardous waste container. Do not use dry sweeping methods that can create dust.

First Aid Measures
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Exposure Route First Aid Protocol

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.

Immediately wash the affected area with soap
_ and copious amounts of water for at least 15
Skin Contact ) ) )
minutes. Remove contaminated clothing. Seek

medical advice if irritation persists.

Immediately flush the eyes with plenty of water
for at least 15 minutes, separating the eyelids

Eye Contact with fingers. Remove contact lenses if present
and easy to do. Seek immediate medical

attention.

Do not induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Visualized Workflows

The following diagrams illustrate the recommended workflows for safely handling Texas Red™
powder and the appropriate first-aid response in case of exposure.
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Safe handling workflow for Texas Red™ powder.
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First-aid protocol for Texas Red™ powder exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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